N-ethyl-2-(2-methoxyphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide
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Overview
Description
Synthesis Analysis
The synthesis of derivatives related to the compound involves multiple steps, starting with basic reactants and proceeding through intermediates such as esters, hydrazides, and thiols, eventually leading to the target compound. For example, compounds with the 1,3,4-oxadiazole ring have been synthesized through reactions involving esters, hydrazides, and oxadiazole-2-thiols (Rehman et al., 2016). These processes typically employ catalysts like sodium hydride (NaH) and solvents such as N,N-dimethylformamide (DMF).
Molecular Structure Analysis
The molecular structure of such compounds is often determined using techniques like NMR, IR, and mass spectrometry. A study on a novel 1,3,4-oxadiazole derivative containing a benzimidazole moiety utilized 1H and 13C NMR to assign the signals of the isomers, indicating the complex structural features these molecules can exhibit (Li Ying-jun, 2012).
Chemical Reactions and Properties
The chemical reactions and properties of compounds within this chemical class can include reactions with various substituents to form new derivatives with potential biological activities. For instance, derivatives have been synthesized to explore antimicrobial and hemolytic activities, demonstrating the chemical versatility and reactivity of the oxadiazole ring and its substituents (Rehman et al., 2016).
Physical Properties Analysis
Physical properties such as solubility, melting point, and crystalline structure are crucial for understanding the compound's behavior in various environments. While specific data on "N-ethyl-2-(2-methoxyphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide" is not provided, related compounds' physical properties have been studied to optimize their pharmaceutical efficacy and stability.
Chemical Properties Analysis
The chemical properties of these compounds, including reactivity, stability, and interactions with biological molecules, are essential for their potential applications. The antimicrobial and hemolytic activities of similar compounds suggest a wide range of chemical interactions and mechanisms of action, indicating the importance of the oxadiazole ring and other functional groups in determining their chemical properties (Rehman et al., 2016).
properties
IUPAC Name |
N-ethyl-2-(2-methoxyphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O4/c1-3-23(19(24)14-26-17-12-8-7-11-16(17)25-2)13-18-21-20(22-27-18)15-9-5-4-6-10-15/h4-12H,3,13-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDGOLNKPTGNIQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)COC3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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